Cas no 1620574-99-3 (3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine)

• Product Name: 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine
• CAS No: 1620574-99-3
• MF: C₁₄H₁₆BF₃N₂O₂
• MW: 312.095253944397
• MDL: MFCD18259694
• CID: 4827418
• Update Time: 2026-02-27

3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine
• SB13619
• 3-trifluoromethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD18259694
• Inchi： 1S/C14H16BF3N2O2/c1-12(2)13(3,4)22-15(21-12)8-5-9-10(14(16,17)18)7-20-11(9)19-6-8/h5-7H,1-4H3,(H,19,20)
• InChI Key： DVKXPIRDGIGZHW-UHFFFAOYSA-N
• SMILES： FC(C1=CNC2=C1C=C(B1OC(C)(C)C(C)(C)O1)C=N2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 428
• Topological Polar Surface Area: 47.1

Additional information on 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrrolo[2,3-b]pyridine

3-Trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine: A Versatile Boron-Containing Heterocyclic Compound

3-Trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 1620574-99-3) is an emerging boron-containing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This unique molecule combines a pyrrolopyridine core with both trifluoromethyl and dioxaborolane functional groups, making it particularly valuable for Suzuki-Miyaura cross-coupling reactions and other advanced synthetic applications.

The compound's structural features include a tetramethyl-1,3,2-dioxaborolan-2-yl group at the 5-position, which serves as a protected form of boronic acid, and a 3-trifluoromethyl substituent that enhances its lipophilicity and metabolic stability. These characteristics make it highly relevant to current research trends in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules.

Recent studies have highlighted the importance of boron-containing compounds in addressing modern therapeutic challenges, including drug-resistant infections and chronic diseases. The 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine scaffold shows promise in these areas due to its ability to participate in various bioconjugation reactions while maintaining favorable pharmacokinetic properties.

In material science applications, this compound has shown potential for creating novel organic electronic materials. The combination of the electron-deficient pyrrolopyridine system with the boron ester functionality allows for fine-tuning of electronic properties, making it interesting for OLED development and organic photovoltaic research. Researchers are particularly interested in how the trifluoromethyl group affects charge transport characteristics in these materials.

The synthetic utility of 1620574-99-3 extends to catalysis research, where its boron center can coordinate with transition metals to create novel catalytic systems. This aligns with current industry demands for more efficient and sustainable chemical processes. The compound's stability under various reaction conditions makes it particularly valuable for developing green chemistry applications.

From a commercial perspective, the demand for specialized boronic acid derivatives like 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine has grown significantly in recent years. Pharmaceutical companies and research institutions are increasingly seeking such building blocks for high-throughput screening and fragment-based drug design programs. The compound's CAS number (1620574-99-3) serves as a crucial identifier in these commercial transactions.

Quality control and characterization of this compound involve advanced analytical techniques including NMR spectroscopy (particularly ¹¹B and ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of modern drug discovery pipelines, where purity and structural integrity are paramount.

Storage and handling recommendations for 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine typically suggest protection from moisture and storage under inert atmosphere to maintain the integrity of the boron ester functionality. These precautions align with standard practices for handling air-sensitive organoboron compounds in research and industrial settings.

The future research directions for this compound include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The unique combination of the pyrrolopyridine scaffold with boron chemistry offers interesting possibilities for designing novel E3 ligase binders, a hot topic in current drug development.

In conclusion, 3-trifluoromethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS 1620574-99-3) represents a valuable addition to the toolbox of medicinal chemists and materials scientists. Its versatile reactivity profile, combined with the growing importance of boron in drug discovery, ensures its continued relevance in cutting-edge research across multiple disciplines.